- Secondary alcohols act as better nucleophiles than primary alcohols in the lipase-catalyzed regioselective deacylation of dihydroxybenzenes acylated at both phenolic hydroxyls, Tetrahedron Letters, 2007, 48(47), 8334-8337
Cas no 960602-09-9 (1,3-Benzenediol, 4-chloro-, 3-propanoate)
960602-09-9 structure
Product Name:1,3-Benzenediol, 4-chloro-, 3-propanoate
CAS No:960602-09-9
MF:C9H9ClO3
MW:200.618962049484
CID:5667270
Update Time:2024-02-02
1,3-Benzenediol, 4-chloro-, 3-propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4-chloro-, 3-propanoate
-
- Inchi: 1S/C9H9ClO3/c1-2-9(12)13-6-3-4-7(10)8(11)5-6/h3-5,11H,2H2,1H3
- InChI Key: BOAIGROBDCKOFU-UHFFFAOYSA-N
- SMILES: C1(OC(=O)CC)=CC=C(Cl)C(O)=C1
Experimental Properties
- Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 323.1±32.0 °C(Predicted)
- pka: 8.53±0.18(Predicted)
1,3-Benzenediol, 4-chloro-, 3-propanoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: Triacylglycerol lipase Solvents: Diisopropyl ether ; 15 min, 45 °C
Reference
1,3-Benzenediol, 4-chloro-, 3-propanoate Raw materials
1,3-Benzenediol, 4-chloro-, 3-propanoate Preparation Products
1,3-Benzenediol, 4-chloro-, 3-propanoate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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